Cas no 732284-05-8 (4-Pentyn-1-ol,5-(2-methyl-2-oxiranyl)-)

• Product Name: 4-Pentyn-1-ol,5-(2-methyl-2-oxiranyl)-
• CAS No: 732284-05-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 559342
• Update Time: 2024-03-05

4-Pentyn-1-ol,5-(2-methyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol,5-(2-methyl-2-oxiranyl)-
• 4-Pentyn-1-ol,5-(2-methyloxiranyl)- (9CI)
• 4-Pentyn-1-ol, 5-(2-methyloxiranyl)- (9CI)

• Inchi： 1S/C8H12O2/c1-8(7-10-8)5-3-2-4-6-9/h9H,2,4,6-7H2,1H3
• InChI Key： JSEIYIRXAMDONH-UHFFFAOYSA-N
• SMILES： C(O)CCC#CC1(C)CO1

Computed Properties

• Exact Mass: 140.084
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2